Cas no 63297-02-9 ([1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3,3'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3,3'-dimethyl-
• CAS No: 63297-02-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD30542914
• CID: 2790298
• PubChem ID: 11807754
• Update Time: 2025-04-21

[1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID90473244
• 63297-02-9
• 4-(4-CARBOXY-3-METHYLPHENYL)-2-METHYLBENZOIC ACID
• AKOS030533410
• SCHEMBL1498034
• MFCD30542914
• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3,3'-dimethyl-
• AS-69620
• 3,3'-Dimethyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 3,3'-dimethyl-4,4'-biphenyldicarboxylic acid
• YSCH0303

• MDL： MFCD30542914
• Inchi： 1S/C16H14O4/c1-9-7-11(3-5-13(9)15(17)18)12-4-6-14(16(19)20)10(2)8-12/h3-8H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： KWJNTOJAUQZMJO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=C1C)C1=CC=C(C(=O)O)C(C)=C1)=O

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų